molecular formula C16H16O2 B311389 2,5-Dimethylphenyl 4-methylbenzoate

2,5-Dimethylphenyl 4-methylbenzoate

Cat. No.: B311389
M. Wt: 240.3 g/mol
InChI Key: PJFJEYQWJGKDLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,5-Dimethylphenyl 4-methylbenzoate is an ester derivative of benzoic acid, characterized by a 4-methyl substitution on the benzoate moiety and a 2,5-dimethylphenyl group as the esterifying alcohol component.

Properties

Molecular Formula

C16H16O2

Molecular Weight

240.3 g/mol

IUPAC Name

(2,5-dimethylphenyl) 4-methylbenzoate

InChI

InChI=1S/C16H16O2/c1-11-5-8-14(9-6-11)16(17)18-15-10-12(2)4-7-13(15)3/h4-10H,1-3H3

InChI Key

PJFJEYQWJGKDLZ-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)C(=O)OC2=C(C=CC(=C2)C)C

Canonical SMILES

CC1=CC=C(C=C1)C(=O)OC2=C(C=CC(=C2)C)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The PET-inhibiting activity of disubstituted phenyl derivatives is influenced by substituent positions, electronic properties, and lipophilicity. Below, we compare 2,5-Dimethylphenyl 4-methylbenzoate (by extrapolation) with structurally related carboxamides and other analogs from the literature.

Substituent Position and Electronic Effects

  • 2,5-Dimethylphenyl vs. 3,5-Dimethylphenyl Derivatives: In N-(2,5-dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide, the ortho-methyl groups (2,5 positions) create steric hindrance while donating electrons via the methyl substituents. Comparatively, the 3,5-dimethylphenyl isomer (meta-substitution) may exhibit reduced steric interference but similar electronic effects. Both derivatives demonstrated potent PET inhibition (IC50 ~10 µM) .
  • Electron-Withdrawing vs. Electron-Donating Groups :
    Fluorine (electron-withdrawing) and methyl (electron-donating) substituents were both effective in carboxamides. For example, N-(2,5-difluorophenyl)-3-hydroxynaphthalene-2-carboxamide showed comparable activity (IC50 ~10 µM) to methyl-substituted analogs . This suggests that lipophilicity and substituent positioning may outweigh purely electronic effects in determining bioactivity.

Lipophilicity and Bioactivity

Lipophilicity (LogP) is a critical factor for membrane penetration and target binding. Methyl groups increase LogP compared to halogens like fluorine.

Data Table: Key Comparative Parameters

Compound Class Substituent Positions Substituent Type Estimated LogP IC50 (PET Inhibition) Key Reference
N-(2,5-Dimethylphenyl) carboxamide 2,5-dimethyl Electron-donating (methyl) High ~10 µM
N-(3,5-Dimethylphenyl) carboxamide 3,5-dimethyl Electron-donating (methyl) High ~10 µM
N-(2,5-Difluorophenyl) carboxamide 2,5-difluoro Electron-withdrawing (F) Moderate ~10 µM
2,5-Dimethylphenyl 4-methylbenzoate* 2,5-dimethyl (aryl), 4-methyl (benzoate) Electron-donating (methyl) High Not reported

*Note: Data for 2,5-Dimethylphenyl 4-methylbenzoate is inferred from structural analogs.

Research Implications and Limitations

The PET-inhibiting activity of 2,5-dimethylphenyl derivatives in carboxamides suggests that similar principles may apply to benzoate esters. However, the absence of direct studies on 2,5-Dimethylphenyl 4-methylbenzoate necessitates caution. Key gaps include:

  • Experimental determination of IC50 values for the benzoate derivative.
  • Structural analysis (e.g., X-ray crystallography via SHELX-based methods ) to compare binding modes with carboxamides.
  • Evaluation of hydrolytic stability, as ester groups may degrade faster than carboxamides in environmental conditions.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.